Cas no 88091-38-7 (1H-Imidazole-4-carboxaldehyde, 1-(2-propenyl)-)

• Product Name: 1H-Imidazole-4-carboxaldehyde, 1-(2-propenyl)-
• CAS No: 88091-38-7
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 645611
• PubChem ID: 13509871
• Update Time: 2025-04-19

1H-Imidazole-4-carboxaldehyde, 1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxaldehyde, 1-(2-propenyl)-
• 1-prop-2-enylimidazole-4-carbaldehyde
• 88091-38-7
• SCHEMBL2053327
• AKOS022633568
• TQP1187
• DTXSID30542584
• 1-(Prop-2-en-1-yl)-1H-imidazole-4-carbaldehyde
• 1-Allyl-1H-imidazole-4-carbaldehyde

• Inchi： 1S/C7H8N2O/c1-2-3-9-4-7(5-10)8-6-9/h2,4-6H,1,3H2
• InChI Key： JTHDSQTVTRRLSJ-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C=N1)CC=C

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.9Ų